Sitafloxacin hydrate
Sitafloxacin hydrate
Brand Name:
Vulcanchem
CAS No.:
163253-37-0
VCID:
VC21306590
InChI:
InChI=1S/C19H18ClF2N3O3.H2O/c20-14-15-8(17(26)9(18(27)28)5-25(15)12-4-10(12)21)3-11(22)16(14)24-6-13(23)19(7-24)1-2-19;/h3,5,10,12-13H,1-2,4,6-7,23H2,(H,27,28);1H2/t10-,12+,13+;/m0./s1
SMILES:
C1CC12CN(CC2N)C3=C(C=C4C(=C3Cl)N(C=C(C4=O)C(=O)O)C5CC5F)F.O
Molecular Formula:
C19H20ClF2N3O4
Molecular Weight:
427.8 g/mol
Sitafloxacin hydrate
CAS No.: 163253-37-0
Cat. No.: VC21306590
Molecular Formula: C19H20ClF2N3O4
Molecular Weight: 427.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 163253-37-0 |
|---|---|
| Molecular Formula | C19H20ClF2N3O4 |
| Molecular Weight | 427.8 g/mol |
| IUPAC Name | 7-[(7S)-7-amino-5-azaspiro[2.4]heptan-5-yl]-8-chloro-6-fluoro-1-[(1R,2S)-2-fluorocyclopropyl]-4-oxoquinoline-3-carboxylic acid;hydrate |
| Standard InChI | InChI=1S/C19H18ClF2N3O3.H2O/c20-14-15-8(17(26)9(18(27)28)5-25(15)12-4-10(12)21)3-11(22)16(14)24-6-13(23)19(7-24)1-2-19;/h3,5,10,12-13H,1-2,4,6-7,23H2,(H,27,28);1H2/t10-,12+,13+;/m0./s1 |
| Standard InChI Key | ANCJYRJLOUSQBW-JJZGMWGRSA-N |
| Isomeric SMILES | C1CC12CN(C[C@H]2N)C3=C(C=C4C(=C3Cl)N(C=C(C4=O)C(=O)O)[C@@H]5C[C@@H]5F)F.O |
| SMILES | C1CC12CN(CC2N)C3=C(C=C4C(=C3Cl)N(C=C(C4=O)C(=O)O)C5CC5F)F.O |
| Canonical SMILES | C1CC12CN(CC2N)C3=C(C=C4C(=C3Cl)N(C=C(C4=O)C(=O)O)C5CC5F)F.O |
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